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Compound of Interest

Compound Name:
4-(Cyanomethyl)-2-methoxyphenyl

acetate

Cat. No.: B1584336 Get Quote

An In-depth Technical Guide to 4-
(Cyanomethyl)-2-methoxyphenyl acetate
This guide provides a comprehensive technical overview of 4-(Cyanomethyl)-2-
methoxyphenyl acetate, a key chemical intermediate. Tailored for researchers, scientists, and

professionals in drug development, this document delves into the compound's chemical

identity, structural characteristics, physicochemical properties, and a validated synthesis

pathway.

Introduction and Core Concepts
4-(Cyanomethyl)-2-methoxyphenyl acetate is a valuable organic compound characterized by

a sophisticated molecular architecture that combines a phenyl acetate moiety with a

cyanomethyl group. This unique arrangement of functional groups makes it a versatile

intermediate in the synthesis of more complex molecules, particularly in the pharmaceutical

and agrochemical industries. Understanding its fundamental properties and synthesis is crucial

for its effective application in research and development.

The core of this molecule is a guaiacol (2-methoxyphenol) derivative, a structural motif present

in numerous biologically active compounds. The addition of a cyanomethyl (-CH₂CN) group

and the acetylation of the phenolic hydroxyl group modify its reactivity and physical properties,

opening avenues for diverse chemical transformations.
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Chemical Structure and Nomenclature
A precise understanding of the molecule's structure is fundamental to appreciating its chemical

behavior.

IUPAC Name and Synonyms
The systematic name for this compound, as per the International Union of Pure and Applied

Chemistry (IUPAC) guidelines, is [4-(cyanomethyl)-2-methoxyphenyl] acetate[1][2].

Common synonyms and identifiers for this compound include:

4-(Cyanomethyl)-2-methoxyphenyl acetate[3]

Homovanillonitrile acetate

CAS Number: 5438-51-7[1][2]

PubChem CID: 226322[1][2]

Molecular Structure and Representation
The chemical formula for 4-(Cyanomethyl)-2-methoxyphenyl acetate is C₁₁H₁₁NO₃[2]. Its

structure features a benzene ring substituted with four groups: a cyanomethyl group at position

1, a methoxy group at position 3, and an acetoxy group at position 4.

Vanillin Reductive Amination
(e.g., with methylamine) N-methylvanillylamine Cyanation
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(4-Hydroxy-3-methoxyphenyl)acetonitrile Acetylation
(Acetic Anhydride, Pyridine) 4-(Cyanomethyl)-2-methoxyphenyl acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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